N-(4-bromophenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide

• IUPAC Name: N-(4-bromophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C16H13BrN2O4S/c1-10(15(20)18-12-8-6-11(17)7-9-12)19-16(21)13-4-2-3-5-14(13)24(19,22)23/h2-10H,1H3,(H,18,20)
• InChI Key: CYBXYGGXEBMPNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)Br)N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C16H13BrN2O4S
• Molecular Weight: 409.3 g/mol

Description

N-(4-bromophenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for studying biological processes and as a potential therapeutic agent. In

Scientific Research Applications

Synthesis and Biological Evaluation

Research into the synthesis and biological evaluation of related compounds has led to the discovery of potential anti-inflammatory agents. For instance, a series of newly synthesized compounds, including aminothiazoles and thiazolylacetonitrile derivatives, were investigated for their anti-inflammatory properties. These compounds were synthesized via cyclocondensation and screened for analgesic and anti-inflammatory studies, showcasing the broad utility of related structures in developing new therapeutic agents (H. Thabet et al., 2011).

Antimicrobial and Anticancer Activity

Arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments have been synthesized and tested for their antimicrobial properties. The synthesis involved copper catalytic anionarylation of amides, leading to compounds that were evaluated for antibacterial and antifungal activities (V. Baranovskyi et al., 2018). Similarly, novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide exhibited significant antioxidant and anticancer activities, demonstrating the potential of these compounds in cancer treatment (I. Tumosienė et al., 2020).

Efficient Synthesis Methods

The development of efficient synthesis methods for related compounds has been a focus of research. For example, the conversion of substituted aryl thioureas to 2-aminobenzothiazoles using benzyltrimethylammonium tribromide offers a novel approach to producing functionalized 2-aminobenzothiazoles, which are valuable in various chemical syntheses (A. Jordan et al., 2003).